Sofosbuvir impurity E
Overview
Description
Sofosbuvir impurity E is the less active impurity of Sofosbuvir, Sofosbuvir is an active inhibitor of HCV RNA replication in the HCV replicon assay, demonstrates potent anti-hepatitis C virus (HCV) activity.
Scientific Research Applications
Development and Validation of RP HPLC Method
Ganji, Dhulipala, and Nemala (2021) developed and validated a Reverse Phase High Performance Liquid Chromatography (RP HPLC) method for estimating Sofosbuvir and its process-related impurity in pharmaceutical forms. This method is significant for ensuring the quality and safety of Sofosbuvir in its pharmaceutical applications (Ganji, Dhulipala, & Nemala, 2021).
Pharmacokinetic and Pharmacodynamic Profile
Kirby et al. (2015) provided a comprehensive pharmacokinetic and pharmacodynamic profile of Sofosbuvir. This research is crucial for understanding how Sofosbuvir, including its impurities, behaves in the body and how it interacts with other substances (Kirby, Symonds, Kearney, & Mathias, 2015).
Qualitative and Quantitative Analysis of Sofosbuvir
Contreras et al. (2017) emphasized the need for new methods to control Sofosbuvir in pharmaceuticals, especially with the emergence of generic versions. They developed a method based on RP-Ultra High Performance Liquid Chromatography (UHPLC) coupled with diode array detection and mass spectrometry for the qualitative and quantitative analysis of Sofosbuvir in pharmaceutical dosage forms, which is essential for identifying impurities like Sofosbuvir Impurity E (Contreras, Morales-Soto, Segura-Carretero, & Valverde, 2017).
Bibliometric Analysis of Sofosbuvir Research
Hernández-Vásquez and Rosselli (2017) conducted a bibliometric analysis of global research on Sofosbuvir. This analysis helps in understanding the research trends and gaps, including those related to impurities like this compound, which can guide future scientific inquiries (Hernández-Vásquez & Rosselli, 2017).
Forced Degradation Studies
Swain et al. (2016) focused on the degradation behavior of Sofosbuvir under various stress conditions. This study provides insights into the stability of Sofosbuvir and the formation of impurities such as this compound under different conditions (Swain, Samanthula, Bhagat, Bharatam, Akula, & Sinha, 2016).
properties
Molecular Formula |
C₂₂H₂₉FN₃O₉P |
|---|---|
Molecular Weight |
529.45 |
IUPAC Name |
propan-2-yl (2S)-2-[[[(2R,3S,4S,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate |
InChI |
InChI=1S/C22H29FN3O9P/c1-13(2)33-19(29)14(3)25-36(31,35-15-8-6-5-7-9-15)32-12-16-18(28)22(4,23)20(34-16)26-11-10-17(27)24-21(26)30/h5-11,13-14,16,18,20,28H,12H2,1-4H3,(H,25,31)(H,24,27,30)/t14-,16+,18-,20+,22-,36-/m0/s1 |
InChI Key |
TTZHDVOVKQGIBA-VZZHANGQSA-N |
SMILES |
CC(C)OC(=O)C(C)NP(=O)(OCC1C(C(C(O1)N2C=CC(=O)NC2=O)(C)F)O)OC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ferritin heavy chain fragment [Multiple species]](/img/structure/B1150329.png)
![MAP kinase fragment [Multiple species]](/img/structure/B1150330.png)
![prostate apoptosis response protein PAR-4 (2-7) [Homo sapiens]](/img/structure/B1150332.png)
